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Compound of Interest

Compound Name: Disperse orange A

Cat. No.: B1594350

Audience: Researchers, scientists, and drug development professionals.

Scope: This document provides an in-depth guide to the solubility of Disperse Orange 1. It
includes available solubility data, a detailed experimental protocol for its determination, and a
visual workflow of the methodology.

Introduction to Disperse Orange 1

Disperse Orange 1 is an azo dye characterized by its low water solubility and its application in
dyeing synthetic fibers, particularly polyester and acetate.[1] Chemically, it is known as 4-
anilino-4'-nitroazobenzene or 4-((4-nitrophenyl)azo)-N-phenylaniline.[2][3] Commercial samples
of the dye typically contain around 25% pure dye by weight, with the remainder consisting of
salts and other additives.[3] Due to its chemical properties, it is also utilized in research
experiments involving flash photolysis to study cis-trans isomerization.[3][4]

Chemical Identifiers:

CAS Number: 2581-69-3[2][2][5][6]

Molecular Formula: C1sH1aN4O2[2]

Molar Mass: 318.33 g/mol [5][7]

Synonyms: C.I. 11080, 4-Anilino-4'-nitroazobenzene, Vonteryl Red 4G[2][3][8]
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While the topic specifies "Disperse Orange A," this name is often used as a synonym or trade

name. This guide focuses on the well-characterized and commonly referenced Disperse

Orange 1 as the definitive subject.[8][9]

Solubility Profile of Disperse Orange 1

Disperse dyes are, by design, sparingly soluble in aqueous media and exhibit varied solubility

in organic solvents.[1][10] Quantitative public data on the maximum solubility (saturation point)

of Disperse Orange 1 in a wide range of organic solvents is limited. However, available

information and experimental usage provide a qualitative and, in some cases, quantitative

understanding. The dye is generally described as being soluble in most organic solvents.[1][8]

The table below summarizes the available solubility data for Disperse Orange 1.

. Temperature
Solvent CAS Number Solubility Data C) Source
Dimethyl Slightly soluble
Sulfoxide 67-68-5 (sonication may Not Specified [1]
(DMSO) be required)
Slightly soluble
Methanol 67-56-1 (sonication may Not Specified [1]
be required)
. = 100 pg/mL (0.1 .
Acetonitrile 75-05-8 Not Specified [11]
g/L)
Soluble (used in N
Cyclohexane 110-82-7 o ) Not Specified [12]
kinetic studies)
Soluble (used in -
Toluene 108-88-3 o ) Not Specified [12]
kinetic studies)
Soluble (used in B
Acetone 67-64-1 o ) Not Specified [12]
kinetic studies)
Tetrahydrofuran Soluble (used in -
109-99-9 o ) Not Specified [12]
(THF) kinetic studies)
Water 7732-18-5 0.4775 pg/L 25 [1]
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Experimental Protocol: Solubility Determination via
Isothermal Shake-Flask Method

The following protocol details a standard and reliable method for determining the equilibrium
solubility of a compound like Disperse Orange 1 in an organic solvent. This method combines
isothermal equilibration with UV-Vis spectrophotometric analysis.

3.1. Principle An excess amount of the solid dye is agitated in the solvent at a constant
temperature for a sufficient period to allow the solution to reach equilibrium (saturation). After
separating the undissolved solid, the concentration of the dye in the clear supernatant is
quantified using UV-Vis spectrophotometry, based on a pre-determined calibration curve.

3.2. Materials and Equipment

Disperse Orange 1 (analytical standard grade)
¢ Organic solvents (HPLC grade)

» Thermostatic shaker bath or incubator
o Centrifuge with temperature control

o Calibrated analytical balance

* Volumetric flasks and pipettes (Class A)
o Syringe filters (e.g., 0.22 um PTFE)

o UV-Vis spectrophotometer

e Glass vials with screw caps

3.3. Methodology

Step 1: Preparation of Calibration Curve

o Prepare a primary stock solution of Disperse Orange 1 by accurately weighing a small
amount of the dye and dissolving it in a known volume of the chosen solvent in a volumetric
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flask.

o From the primary stock, prepare a series of at least five standard solutions of decreasing
concentrations via serial dilution.

o Measure the absorbance of each standard at the wavelength of maximum absorbance
(Amax) for Disperse Orange 1 in that solvent.

o Plot a graph of absorbance versus concentration. Perform a linear regression to obtain the
eqguation of the line (y = mx + ¢) and the correlation coefficient (R2), which should be >0.99
for a valid curve.

Step 2: Equilibration

e Add an excess amount of solid Disperse Orange 1 to a series of glass vials (in triplicate for
each solvent). An amount that is clearly in excess of what will dissolve is required to ensure
saturation.

e Add a precisely known volume of the organic solvent to each vial.
o Seal the vials tightly to prevent solvent evaporation.
e Place the vials in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C).

« Agitate the vials at a constant speed for a period sufficient to reach equilibrium (typically 48-
72 hours).

Step 3: Sample Processing

 After equilibration, remove the vials from the shaker and let them stand at the same constant
temperature to allow the excess solid to settle.

e To ensure complete separation of the solid phase, centrifuge the vials at the same
temperature for approximately 20 minutes.

o Carefully withdraw a clear aliquot of the supernatant using a pipette or syringe. Immediately
filter the aliquot through a syringe filter (pre-warmed to the experimental temperature) to
remove any remaining micro-particulates.
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Step 4: Analysis

Accurately dilute the filtered, saturated solution with a known volume of the solvent to bring

its concentration within the linear range of the calibration curve.

e Measure the absorbance of the diluted sample using the UV-Vis spectrophotometer at the

predetermined Amax.

¢ Using the absorbance value and the equation from the calibration curve, calculate the
concentration of the diluted sample.

» Apply the dilution factor to determine the concentration of the original saturated solution. This
value represents the solubility of Disperse Orange 1 in that solvent at the specified

temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for determining the

solubility of Disperse Orange 1.
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Caption: Workflow for solubility determination using the isothermal shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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